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Compound of Interest

Compound Name: Nyasol

Cat. No.: B1232429 Get Quote

For laboratory professionals engaged in research and development, particularly in the

pharmaceutical sector, ensuring the safe handling of specialized chemical compounds is

paramount. This document provides comprehensive, immediate safety and logistical

information for the handling and disposal of Nyasol, a lignan compound utilized in various

research applications. Adherence to these protocols is critical for maintaining a safe laboratory

environment and ensuring regulatory compliance.

Compound Identification and Hazard Summary
Nyasol, also known as cis-hinokiresinol, is a bioactive lignan found in Anemarrhena

asphodeloides.[1] While it is explored for its anti-inflammatory, antifungal, and antiprotozoal

properties, it is crucial to handle it with care as with any research-grade chemical for which the

full toxicological profile may not be completely understood.[2][3][4] All laboratory personnel

must be familiar with the specific hazards outlined in the Safety Data Sheet (SDS) before

commencing any work with this compound.

Table 1: Chemical and Physical Properties of Nyasol
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Property Value

CAS Number 96895-25-9

Molecular Formula C₁₇H₁₆O₂

Molecular Weight 252.31 g/mol

Appearance Solid (form may vary)

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone

Source: Information compiled from multiple chemical supplier data sheets.

Personal Protective Equipment (PPE)
The selection and proper use of Personal Protective Equipment (PPE) are the first line of

defense against potential exposure. The following table summarizes the required PPE for

handling Nyasol in a laboratory setting.

Table 2: Recommended Personal Protective Equipment (PPE) for Handling Nyasol
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Activity
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Weighing and

transferring

solids

Safety goggles

Chemical-

resistant gloves

(e.g., nitrile)

Laboratory coat

NIOSH-approved

respirator with

particulate filter

(e.g., N95)

Preparing

solutions

Safety goggles

or face shield

Chemical-

resistant gloves

(e.g., nitrile)

Laboratory coat

Work in a

certified chemical

fume hood

Handling dilute

solutions

Safety glasses

with side shields

Chemical-

resistant gloves

(e.g., nitrile)

Laboratory coat

Not generally

required if

handled in a

well-ventilated

area

Cleaning spills
Safety goggles

and face shield

Heavy-duty

chemical-

resistant gloves

(e.g., neoprene

or butyl rubber)

Chemical-

resistant apron

over a laboratory

coat

NIOSH-approved

respirator with

appropriate

cartridges

Note: Always inspect PPE for integrity before use. Contaminated PPE should be disposed of as

hazardous waste.

Experimental Protocols: Safe Handling and Spill
Management
3.1. General Handling Procedures

Preparation: Before handling Nyasol, ensure that a designated work area, preferably within

a chemical fume hood, is clean and uncluttered. Verify that an eyewash station and safety

shower are accessible.

Weighing: When weighing the solid form of Nyasol, perform the task within a chemical fume

hood or a ventilated balance enclosure to minimize the risk of inhalation.
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Solution Preparation: When dissolving Nyasol, add the solid to the solvent slowly. If the

process generates heat, prepare the solution in an ice bath.

Post-Handling: After handling, decontaminate the work area and any equipment used. Wash

hands thoroughly with soap and water.

3.2. Spill Management Protocol

Evacuate: In the event of a significant spill, evacuate all non-essential personnel from the

immediate area.

Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep the sash at

the appropriate working height.

Contain: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to contain

the spill. For solid spills, gently cover the material to prevent it from becoming airborne.

Clean-up: Wearing the appropriate PPE as specified in Table 2, carefully collect the

absorbed material or spilled solid into a clearly labeled, sealable hazardous waste container.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

All materials used for decontamination should be disposed of as hazardous waste.

Disposal Plan
Proper disposal of Nyasol and its associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

4.1. Waste Segregation and Collection

Solid Waste: Collect unused Nyasol, contaminated PPE (gloves, lab coats, etc.), and spill

clean-up materials in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Collect solutions containing Nyasol in a separate, leak-proof, and clearly

labeled hazardous waste container. Do not mix with other solvent waste streams unless

compatible.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1232429?utm_src=pdf-body
https://www.benchchem.com/product/b1232429?utm_src=pdf-body
https://www.benchchem.com/product/b1232429?utm_src=pdf-body
https://www.benchchem.com/product/b1232429?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sharps: Any sharps contaminated with Nyasol must be disposed of in a designated sharps

container.

Table 3: Nyasol Waste Disposal Summary

Waste Type Container Labeling Disposal Route

Solid Nyasol Waste
Sealable, chemical-

resistant container

"Hazardous Waste -

Solid" with chemical

name

Through institutional

Environmental Health

and Safety (EHS)

office

Liquid Nyasol Waste
Leak-proof, chemical-

resistant container

"Hazardous Waste -

Liquid" with chemical

name and solvent

Through institutional

EHS office

Contaminated

Labware

Designated hazardous

waste container

"Hazardous Waste -

Contaminated

Labware"

Through institutional

EHS office

4.2. Disposal Procedure

All waste containing Nyasol must be disposed of as hazardous chemical waste. Follow your

institution's specific procedures for hazardous waste pick-up and disposal. Under no

circumstances should Nyasol or its solutions be disposed of down the drain.

Visual Workflow for Handling Nyasol
The following diagram illustrates the standard workflow for safely handling Nyasol in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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